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Abstract

This technical guide provides a comprehensive overview of (-)-10,11-Methylenedioxy-N-
propylnoraporphine Hydrochloride, commonly known as (-)-MDO-NPA HCI. Designed for
researchers, medicinal chemists, and neuropharmacologists, this document details the
compound's verified chemical properties, mechanism of action, analytical considerations, and
practical experimental protocols. (-)-MDO-NPA HCI is a synthetic aporphine derivative that
functions as an orally bioavailable, long-acting prodrug for the potent dopamine agonist (-)-N-n-
propylnorapomorphine (NPA).[1][2] This guide emphasizes the critical importance of
stereochemistry in its pharmacological activity and provides field-proven insights to ensure the
integrity and reproducibility of research outcomes.

Chemical Identity and Core Properties

Verification of a compound's identity and fundamental properties is the bedrock of reproducible
science. Any ambiguity in these parameters can compromise downstream experimental results.
(-)-MDO-NPA HCI is the hydrochloride salt of the levorotatory, or (R)-(-), enantiomer.
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Critical Identifiers

The following table summarizes the key identifiers for (-)-MDO-NPA HCI. It is crucial to cross-

reference the CAS number on any supplied material to ensure the correct compound and

stereoisomer are being used.

Property Value

Source

Compound Name (-)-MDO-NPA Hydrochloride

[3]

(-)-10,11-Methylenedioxy-N-

Full Chemical Name propylnoraporphine [3]
Hydrochloride

CAS Number 81264-57-5 [1][2][3]

Molecular Formula C20H22CINO2 [3]

Molecular Weight 343.85 g/mol [3114]

Free Base M.W. 307.39 g/mol [2][5]

Appearance Solid powder [3]

Note: The S(+) enantiomer possesses a different CAS number (113678-73-2) and exhibits
distinct pharmacology, acting as a dopamine antagonist.[4] Extreme care must be taken to

procure the correct isomer for the intended research application.

Physicochemical Properties and Handling

Proper storage and handling are paramount to maintaining the compound's stability and purity.
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Property

Recommendation

Rationale & Expert Insight

Long-Term Storage

-20°C, desiccated, protected
from light.

Aporphine derivatives can be
susceptible to oxidation and
photodegradation. Storing
under inert gas (Argon or
Nitrogen) is recommended for

maximum long-term stability.

Short-Term Storage

0 - 4°C for days to weeks.[3][4]

Minimizes degradation during
routine experimental use.
Avoid repeated freeze-thaw

cycles of stock solutions.

Solubility

Information on specific
solvents is limited in readily
available literature; empirical

testing is required.

For initial solubility testing,
begin with common laboratory
solvents such as DMSO for
organic stocks and aqueous
buffers (e.g., PBS) for working
solutions. Sonication may be

required to aid dissolution.

Mechanism of Action: A Prodrug Approach to
Dopamine Agonism

(-)-MDO-NPA HClI is not directly active at dopamine receptors. Its therapeutic and research

value lies in its pharmacokinetic profile as a prodrug.[1][2]

Bioactivation and Target Engagement

o Oral Administration & Absorption: Unlike its parent compound, apomorphine, or its active
metabolite, NPA, (-)-MDO-NPA HCI has high oral bioavailability, surmounting a major
limitation of earlier dopaminergic agents.[1][2]

o Metabolic Cleavage:In vivo, the defining 10,11-methylenedioxy bridge is cleaved via O-

dealkylation, a reaction mediated by microsomal enzymes in the liver.[1] This metabolic step

releases the active compound, (-)-N-n-propylnorapomorphine (NPA).
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» Dopamine Receptor Agonism: The liberated (-)-NPA is a potent agonist, primarily at D2-like
(D2, D3, Da) dopamine receptors within the central nervous system. The (R)-(-) enantiomer is
the pharmacologically active form, demonstrating significantly higher affinity for dopamine
receptors than its (S)-(+) counterpatrt.

The diagram below illustrates the bioactivation pathway.
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Caption: Bioactivation and signaling pathway of (-)-MDO-NPA HCI.

Analytical and Quality Control Workflow
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A self-validating analytical workflow is not merely a suggestion but a requirement for
trustworthy research. The identity and purity of each new batch of (-)-MDO-NPA HCI must be
independently confirmed before use in any experiment.

Workflow for Incoming Compound Verification

The following diagram outlines a standard, robust workflow for the quality control (QC) of a
newly received batch of the compound.
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Caption: A logical workflow for the quality control of (-)-MDO-NPA HCI.

Protocol: Purity Assessment by HPLC

o Rationale: Reverse-phase high-performance liquid chromatography (RP-HPLC) is the gold
standard for assessing the purity of small organic molecules. It separates the parent
compound from potential impurities, degradation products, or isomers. A purity level of 298%
is typically required for pharmacological studies.

o Methodology:

o System: An HPLC system equipped with a C18 column (e.g., 4.6 x 150 mm, 5 um particle
size) and a UV detector.

o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
o Mobile Phase B: 0.1% TFA in Acetonitrile.

o Gradient: Start with a 5-minute isocratic hold at 10% B, then ramp linearly to 95% B over
20 minutes. Hold at 95% B for 5 minutes.
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o Flow Rate: 1.0 mL/min.
o Detection: Monitor at 280 nm.

o Sample Preparation: Prepare a 1 mg/mL solution of (-)-MDO-NPA HCI in 50:50
Acetonitrile:Water. Inject 10 pL.

o Analysis: Integrate the peak area. Purity is calculated as (Area of Main Peak / Total Area of
All Peaks) x 100.

Experimental Applications & Protocols
Protocol: Preparation of Stock Solutions

o Expertise: The stability of the compound in solution is critical. Stock solutions should be
prepared fresh, but if storage is necessary, they must be aliquoted to avoid repeated freeze-
thaw cycles which can lead to degradation and concentration changes due to solvent
evaporation.

e Methodology for a 10 mM Stock in DMSO:

o Calculation: Weigh out 3.44 mg of (-)-MDO-NPA HCI (MW = 343.85 g/mol ). Calculation:
0.010 mol/L * 0.001 L * 343.85 g/mol = 0.00344 g = 3.44 mg.

o Dissolution: Add the powder to a sterile 1.5 mL microcentrifuge tube. Add 1.0 mL of high-
purity, anhydrous DMSO.

o Mixing: Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle
warming (to 37°C) or brief sonication can be used if necessary.

o Aliquoting & Storage: Dispense into small-volume, single-use aliquots (e.g., 20 pL). Store
immediately at -20°C, protected from light. For long-term archival, storage at -80°C is
preferable.

e Trustworthiness: Each new stock solution should be assigned a unique ID, and its
preparation date and concentration recorded in a laboratory notebook. For cGMP
environments, the weighing process must be documented and verified. Subsequent dilutions
for working solutions should always be made from a fresh aliquot of the stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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